Cas no 1346687-06-6 (6-Bromo-[2,3'-bipyridine]-5'-carbonitrile)
1346687-06-6 structure
Product Name:6-Bromo-[2,3'-bipyridine]-5'-carbonitrile
CAS No:1346687-06-6
MF:C11H6BrN3
MW:260.089440822601
MDL:MFCD19689002
CID:1033588
PubChem ID:71303546
Update Time:2024-01-16
6-Bromo-[2,3'-bipyridine]-5'-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-[2,3'-bipyridine]-5'-carbonitrile
- 5-(6-bromopyridin-2-yl)pyridine-3-carbonitrile
- DTXSID10745016
- 6-Bromo[2,3'-bipyridine]-5'-carbonitrile
- 1346687-06-6
- AKOS016844705
-
- MDL: MFCD19689002
- Inchi: 1S/C11H6BrN3/c12-11-3-1-2-10(15-11)9-4-8(5-13)6-14-7-9/h1-4,6-7H
- InChI Key: BXOGSEIANQIAGP-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(C2C=NC=C(C#N)C=2)=N1
Computed Properties
- Exact Mass: 258.97451g/mol
- Monoisotopic Mass: 258.97451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.6Ų
6-Bromo-[2,3'-bipyridine]-5'-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029188335-1g |
6-Bromo-[2,3'-bipyridine]-5'-carbonitrile |
1346687-06-6 | 95% | 1g |
512.00 USD | 2021-05-31 | |
| Chemenu | CM172856-1g |
6-bromo-[2,3'-bipyridine]-5'-carbonitrile |
1346687-06-6 | 95% | 1g |
$594 | 2021-08-05 | |
| Chemenu | CM172856-1g |
6-bromo-[2,3'-bipyridine]-5'-carbonitrile |
1346687-06-6 | 95% | 1g |
$594 | 2022-06-13 | |
| eNovation Chemicals LLC | Y0980049-5g |
5-(6-bromopyridin-2-yl)pyridine-3-carbonitrile |
1346687-06-6 | 95% | 5g |
$1500 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0980049-5g |
5-(6-bromopyridin-2-yl)pyridine-3-carbonitrile |
1346687-06-6 | 95% | 5g |
$1500 | 2025-02-20 |
6-Bromo-[2,3'-bipyridine]-5'-carbonitrile Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
1346687-06-6 (6-Bromo-[2,3'-bipyridine]-5'-carbonitrile) Related Products
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